Cas no 2229520-03-8 (tert-butyl N-(2,2-difluoro-4-hydroxy-1-phenylbutyl)carbamate)

• Product Name: tert-butyl N-(2,2-difluoro-4-hydroxy-1-phenylbutyl)carbamate
• CAS No: 2229520-03-8
• MF: C₁₅H₂₁F₂NO₃
• MW: 301.328951597214
• CID: 6547748
• PubChem ID: 165672326
• Update Time: 2025-06-09

tert-butyl N-(2,2-difluoro-4-hydroxy-1-phenylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,2-difluoro-4-hydroxy-1-phenylbutyl)carbamate
• EN300-1873878
• 2229520-03-8

• Inchi： 1S/C15H21F2NO3/c1-14(2,3)21-13(20)18-12(15(16,17)9-10-19)11-7-5-4-6-8-11/h4-8,12,19H,9-10H2,1-3H3,(H,18,20)
• InChI Key： VISJILBTCBVDPZ-UHFFFAOYSA-N
• SMILES： FC(CCO)(C(C1C=CC=CC=1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 301.14894986g/mol
• Monoisotopic Mass: 301.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2,2-difluoro-4-hydroxy-1-phenylbutyl)carbamate

Research Brief on tert-butyl N-(2,2-difluoro-4-hydroxy-1-phenylbutyl)carbamate (CAS: 2229520-03-8)

The compound tert-butyl N-(2,2-difluoro-4-hydroxy-1-phenylbutyl)carbamate (CAS: 2229520-03-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique difluoro and hydroxy functional groups, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural properties, and biological activity, positioning it as a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized tert-butyl N-(2,2-difluoro-4-hydroxy-1-phenylbutyl)carbamate and evaluated its inhibitory effects on specific enzymatic targets involved in inflammatory pathways. The compound demonstrated notable activity, with IC50 values in the low micromolar range, suggesting its potential as a lead compound for anti-inflammatory therapeutics. The study also highlighted the compound's stability under physiological conditions, a critical factor for further drug development.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, explored the structural-activity relationship (SAR) of tert-butyl N-(2,2-difluoro-4-hydroxy-1-phenylbutyl)carbamate. The research team modified various functional groups to assess their impact on binding affinity and selectivity. The findings revealed that the difluoro and hydroxy moieties play a crucial role in enhancing the compound's interaction with target proteins, providing valuable insights for future analog design.

Furthermore, a 2024 preprint on ChemRxiv discussed the compound's potential application in prodrug strategies. The researchers proposed that tert-butyl N-(2,2-difluoro-4-hydroxy-1-phenylbutyl)carbamate could serve as a versatile scaffold for developing prodrugs with improved pharmacokinetic properties. Preliminary in vitro and in vivo studies indicated favorable metabolic stability and bioavailability, underscoring its utility in drug delivery systems.

In summary, tert-butyl N-(2,2-difluoro-4-hydroxy-1-phenylbutyl)carbamate (CAS: 2229520-03-8) represents a compound of growing interest in pharmaceutical research. Its unique structural features, combined with promising biological activity, make it a valuable candidate for further exploration in drug discovery. Future studies should focus on optimizing its pharmacological profile and expanding its therapeutic applications.